2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide

• IUPAC Name: 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide
• InChI: InChI=1S/C27H20N2O2/c30-26(25(19-10-4-1-5-11-19)20-12-6-2-7-13-20)28-22-16-17-24-23(18-22)29-27(31-24)21-14-8-3-9-15-21/h1-18,25H,(H,28,30)
• InChI Key: PPXKMIXWDGIHBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H20N2O2
• Molecular Weight: 404.5 g/mol

Description

2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide, also known as DBA, is a synthetic compound that is widely used in scientific research. It has been found to have a variety of biological activities, including antitumor, anti-inflammatory, and antibacterial effects.

Scientific Research Applications

2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to have antitumor activity against a variety of cancer cell lines, including breast, lung, and prostate cancer. 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide has also been shown to have anti-inflammatory effects in animal models of rheumatoid arthritis and colitis. Additionally, 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide has been found to have antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus.

Mechanism of Action

The mechanism of action of 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide is not fully understood, but it is thought to involve inhibition of protein synthesis and induction of apoptosis in cancer cells. 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide has also been found to inhibit the production of pro-inflammatory cytokines and chemokines, which may contribute to its anti-inflammatory effects. The antibacterial activity of 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide is thought to be due to disruption of bacterial cell wall synthesis.
Biochemical and Physiological Effects:
2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme ribonucleotide reductase, which is involved in DNA synthesis. 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide has also been found to induce cell cycle arrest and apoptosis in cancer cells. In animal models of inflammation, 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide has been found to reduce the production of pro-inflammatory cytokines and chemokines. Additionally, 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide has been found to inhibit the growth of bacteria by disrupting cell wall synthesis.

Advantages and Limitations for Lab Experiments

2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its biological activities. However, there are also some limitations to its use. 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide has poor solubility in water, which can make it difficult to administer in vivo. Additionally, 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide has been found to be toxic at high doses, which can limit its use in animal studies.

Future Directions

There are several future directions for research on 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide. One area of interest is the development of more soluble derivatives of 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide that can be administered more easily in vivo. Another area of research is the development of combination therapies that include 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide and other chemotherapeutic agents. Additionally, further studies are needed to elucidate the mechanism of action of 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide and to identify potential biomarkers for its therapeutic efficacy.

Synthesis Methods

2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide can be synthesized by condensing 2-aminobenzoic acid with 2-hydroxybenzaldehyde in the presence of acetic anhydride and a catalyst. The resulting product is then reacted with 2-bromoacetophenone to form 2,2-diphenyl-N-(2-phenyl-1,3-benzoxazol-5-yl)acetamide.